Cas no 1630743-40-6 (2-(9H-Fluoren-9-ylmethoxycarbonyl)-1,3,4,5-tetrahydro-2-benzazepine-8-carboxylic acid)

• Product Name: 2-(9H-Fluoren-9-ylmethoxycarbonyl)-1,3,4,5-tetrahydro-2-benzazepine-8-carboxylic acid
• CAS No: 1630743-40-6
• MF: C₂₆H₂₃NO₄
• MW: 413.465127229691
• CID: 5346388
• Update Time: 2025-05-22

2-(9H-Fluoren-9-ylmethoxycarbonyl)-1,3,4,5-tetrahydro-2-benzazepine-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(9H-Fluoren-9-ylmethoxycarbonyl)-1,3,4,5-tetrahydro-2-benzazepine-8-carboxylic acid
• Z4197317331
• 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2,3,4,5-tetrahydro-1H-2-benzazepine-8-carboxylic acid

• Inchi： 1S/C26H23NO4/c28-25(29)18-12-11-17-6-5-13-27(15-19(17)14-18)26(30)31-16-24-22-9-3-1-7-20(22)21-8-2-4-10-23(21)24/h1-4,7-12,14,24H,5-6,13,15-16H2,(H,28,29)
• InChI Key： UXDHVRSPNHFMMI-UHFFFAOYSA-N
• SMILES： O(C(N1CC2C=C(C(=O)O)C=CC=2CCC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 644
• XLogP3: 4.7
• Topological Polar Surface Area: 66.8

Additional information on 2-(9H-Fluoren-9-ylmethoxycarbonyl)-1,3,4,5-tetrahydro-2-benzazepine-8-carboxylic acid

Research Brief on 2-(9H-Fluoren-9-ylmethoxycarbonyl)-1,3,4,5-tetrahydro-2-benzazepine-8-carboxylic acid (CAS: 1630743-40-6)

The compound 2-(9H-Fluoren-9-ylmethoxycarbonyl)-1,3,4,5-tetrahydro-2-benzazepine-8-carboxylic acid (CAS: 1630743-40-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel benzazepine derivatives, which are known for their pharmacological properties. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group enhances the compound's stability and facilitates its use in solid-phase peptide synthesis (SPPS). Researchers have successfully employed this compound in the development of peptide-based therapeutics, particularly in targeting G-protein-coupled receptors (GPCRs).

In a study published in the Journal of Medicinal Chemistry, the compound was utilized to synthesize a series of benzazepine analogs with improved binding affinity for the dopamine D2 receptor. The results demonstrated that modifications at the 8-carboxylic acid position could significantly influence the compound's pharmacological profile, suggesting its potential as a scaffold for designing new antipsychotic agents.

Another recent investigation explored the compound's utility in the development of protease inhibitors. The study, featured in Bioorganic & Medicinal Chemistry Letters, reported that the benzazepine core structure, when combined with specific peptide sequences, exhibited potent inhibitory activity against serine proteases. This finding opens new avenues for the treatment of diseases such as thrombosis and inflammatory disorders.

Furthermore, advancements in synthetic methodologies have enabled the efficient large-scale production of this compound, as detailed in a recent Organic Process Research & Development article. The optimized synthetic route not only improves yield but also reduces the environmental impact, aligning with the principles of green chemistry.

In conclusion, 2-(9H-Fluoren-9-ylmethoxycarbonyl)-1,3,4,5-tetrahydro-2-benzazepine-8-carboxylic acid (CAS: 1630743-40-6) represents a versatile and promising building block in medicinal chemistry. Its applications span from GPCR-targeted therapeutics to protease inhibitors, underscoring its importance in drug discovery. Continued research into its derivatives and mechanisms of action is expected to yield further breakthroughs in the coming years.